Cas no 898785-33-6 (1-(3-Chloro-4-pyridyl)-1,5-hexanedione)

1-(3-Chloro-4-pyridyl)-1,5-hexanedione structure
898785-33-6 structure
Product Name:1-(3-Chloro-4-pyridyl)-1,5-hexanedione
CAS No:898785-33-6
MF:C11H12ClNO2
MW:225.671482086182
MDL:MFCD07783641
CID:994293
Update Time:2024-03-05

1-(3-Chloro-4-pyridyl)-1,5-hexanedione Chemical and Physical Properties

Names and Identifiers

    • 1-(3-CHLORO-4-PYRIDYL)-1,5-HEXANEDIONE
    • 1-(3-chloropyridin-4-yl)hexane-1,5-dione
    • 1-(2-chloropyridin-4-yl)hexane-1,5-dione
    • 1,5-Hexanedione, 1-(2-chloro-4-pyridinyl)-
    • 1-(3-Chloro-4-pyridyl)-1,5-hexanedione
    • MDL: MFCD07783641
    • Inchi: 1S/C11H12ClNO2/c1-8(14)3-2-4-10(15)9-5-6-13-11(12)7-9/h5-7H,2-4H2,1H3
    • InChI Key: WNSPPOAPQDYPKR-UHFFFAOYSA-N
    • SMILES: C(C1C=CN=C(Cl)C=1)(=O)CCCC(=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5

1-(3-Chloro-4-pyridyl)-1,5-hexanedione Pricemore >>

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